4-Pentenylamine, 2-(1-naphthyl)-N-(2-pyrrolidinoethyl)-, bioxalate

• CAS No.: 10337-42-5
• Molecular Formula: C25H32N2O8
• Molecular Weight: 488.5 g/mol
• IUPAC Name: 2-hydroxy-2-oxoacetate;2-naphthalen-1-ylpent-4-enyl(2-pyrrolidin-1-ium-2-ylethyl)azanium
• InChI: InChI=1S/C21H28N2.2C2H2O4/c1-2-7-18(16-22-15-13-19-10-6-14-23-19)21-12-5-9-17-8-3-4-11-20(17)21;2*3-1(4)2(5)6/h2-5,8-9,11-12,18-19,22-23H,1,6-7,10,13-16H2;2*(H,3,4)(H,5,6)
• InChI Key: NIYUOWSCWVSKTE-UHFFFAOYSA-N
• Canonical SMILES: C=CCC(C[NH2+]CCC1CCC[NH2+]1)C2=CC=CC3=CC=CC=C32.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O

Description

4-Pentenylamine, 2-(1-naphthyl)-N-(2-pyrrolidinoethyl)-, bioxalate is a synthetic amine derivative characterized by a pentenyl backbone substituted with a 1-naphthyl group at the second carbon and a pyrrolidinoethyl moiety at the nitrogen atom. The compound is stabilized as a bioxalate salt, enhancing its solubility and crystallinity for pharmacological or synthetic applications. Its structure combines aromatic (naphthyl) and heterocyclic (pyrrolidinoethyl) features, which may influence its reactivity, binding affinity, or metabolic stability compared to simpler amines.

Comparison with Similar Compounds

Comparison with Structural Analogs

The compound shares core similarities with other 4-pentenylamine derivatives synthesized via Ni-catalyzed homoallylation reactions. Below is a comparative analysis based on structural features, synthetic yields, and stereochemical outcomes:

Table 1: Comparative Analysis of 4-Pentenylamine Derivatives

Compound Name	Substituents	Yield (%)	Diastereomer Ratio	Key Features
1-(1,2-Dihydroxyethyl)-4-pentenylamine (1o)	Dihydroxyethyl, p-methoxyaniline	56	N/A	Synthesized with 1,3-butadiene; minor isomer formation (17%)
3-Methyl-4-pentenylamine (1p)	Dihydroxyethyl, aniline	62	2:1	Isoprene-derived; diastereoselectivity influenced by amine substituent
Target Compound	1-Naphthyl, pyrrolidinoethyl	N/A	N/A	Bioxalate salt; enhanced aromaticity and steric bulk

Key Comparisons:

Synthetic Methodology :

• Analogs like 1o and 1p are synthesized via Ni-catalyzed homoallylation of glyceraldehyde-derived N,O-acetals with conjugated dienes (e.g., 1,3-butadiene, isoprene) . The target compound likely follows a similar pathway but may require modified conditions due to steric hindrance from the 1-naphthyl group.

Structural and Electronic Effects: The 1-naphthyl group in the target compound introduces significant aromaticity and steric bulk compared to the dihydroxyethyl or p-methoxyaniline groups in analogs. This could reduce reaction yields (as seen in 1o, where bulkier substituents led to isomerization) or alter binding interactions in biological systems. The pyrrolidinoethyl substituent provides a rigid, cyclic amine structure, contrasting with the linear or methoxy-substituted amines in analogs. This may enhance metabolic stability or modulate solubility.

Salt Form and Physicochemical Properties :

• The bioxalate salt distinguishes the target compound from free-base analogs. Salts often improve crystallinity and bioavailability, though data on this specific salt’s solubility or stability is lacking.

Stereochemical Outcomes :

• Analogs like 1p exhibit diastereoselectivity (2:1 ratio) due to amine-diene interactions during catalysis . The target compound’s stereochemical profile remains unstudied but could be influenced by the naphthyl group’s planar geometry.

Research Findings and Implications

• Catalytic Efficiency : Bulkier substituents (e.g., naphthyl) may lower yields compared to smaller amines (e.g., benzylamine, aniline), as seen in analog synthesis (Table 3, ).
• Biological Relevance: The naphthyl group could enhance π-π stacking in protein binding, while the pyrrolidinoethyl moiety might reduce off-target interactions compared to simpler amines.
• Limitations : Direct pharmacological or kinetic data for the target compound is absent in available literature. Further studies are needed to validate its synthetic scalability and bioactivity.

Notes

Methodological Gaps: The evidence primarily describes analogs with dihydroxyethyl or methoxy groups; extrapolation to the naphthyl-pyrrolidinoethyl derivative is speculative.

Diverse References : Current analysis relies on a single catalytic study . Additional sources exploring naphthyl-substituted amines or bioxalate salts are required for a comprehensive comparison.

Future Directions : Investigate the target compound’s synthesis under optimized catalytic conditions and characterize its stereochemical and pharmacological properties.